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Compound of Interest

Compound Name:
2-((2-Bromophenyl)amino)acetic

acid

CAS No.: 40789-38-6

Cat. No.: B1268208

Get Quote

Abstract & Scope
This application note details a robust, scalable protocol for the synthesis of 2-((2-
Bromophenyl)amino)acetic acid (also known as N-(2-bromophenyl)glycine). This compound

is a critical intermediate in the synthesis of indole derivatives, oxindoles, and non-steroidal anti-

inflammatory drug (NSAID) analogs (e.g., Diclofenac precursors).

The method utilizes a direct nucleophilic substitution (N-alkylation) of 2-bromoaniline with

chloroacetic acid in an aqueous buffer system. This route is selected for its atom economy,

avoidance of toxic ester intermediates, and facile workup via pH-controlled precipitation.

Key Advantages of this Protocol:

Selectivity: Optimized buffer conditions minimize the formation of the N,N-dialkylated

byproduct.

Scalability: The aqueous-based workflow eliminates the need for complex chromatographic

purification.
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Safety: Avoids the use of lachrymatory ethyl bromoacetate.

Reaction Scheme & Logic
The synthesis proceeds via an SN2 mechanism where the amino group of 2-bromoaniline

displaces the chloride of the chloroacetate. The presence of the ortho-bromo substituent

introduces steric hindrance, which beneficially reduces the rate of over-alkylation (formation of

the di-acid) but necessitates vigorous reflux conditions to drive the mono-alkylation to

completion.
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Figure 1: Reaction pathway illustrating the mono-alkylation of 2-bromoaniline and the buffering

role of Sodium Acetate.
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Reagent CAS No.[1] MW ( g/mol ) Equiv. Role

2-Bromoaniline 615-36-1 172.02 1.0
Starting Material

(Nucleophile)

Chloroacetic Acid 79-11-8 94.50 1.2
Reagent

(Electrophile)

Sodium Acetate

(Trihydrate)
6131-90-4 136.08 1.5 Base / Buffer

Water

(Deionized)
7732-18-5 18.02 Solvent

Reaction

Medium

Hydrochloric Acid

(conc.)
7647-01-0 36.46 N/A

Workup

(Precipitation)

Ethanol (95%) 64-17-5 46.07 N/A
Recrystallization

Solvent

Safety Note: Chloroacetic acid is highly corrosive and toxic by skin absorption. 2-Bromoaniline

is toxic if swallowed or inhaled. All operations must be performed in a fume hood with

appropriate PPE (nitrile gloves, safety goggles).

Experimental Protocol
Phase 1: Reaction Setup

Dissolution: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve Chloroacetic acid (11.3 g, 120 mmol) in Water (150 mL).

Buffering: Slowly add Sodium Acetate Trihydrate (20.4 g, 150 mmol) to the solution. Stir until

fully dissolved.

Note: The solution pH should be approximately 4–5. This weakly acidic/buffered

environment encourages the nucleophilic attack while preventing the hydrolysis of

chloroacetic acid to glycolic acid.

Addition: Add 2-Bromoaniline (17.2 g, 100 mmol) to the aqueous mixture. The aniline may

form an emulsion or oil droplets; this is normal.
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Phase 2: Synthesis (Reflux)[2]
Heating: Heat the reaction mixture to a vigorous reflux (approx. 100°C internal temperature).

Monitoring: Maintain reflux for 6–8 hours.

In-Process Control (IPC): Monitor by TLC (Silica gel, Ethyl Acetate:Hexane 1:1). The

starting 2-bromoaniline (high Rf) should disappear, and a new spot (lower Rf, acidic)

should appear.

Expert Insight: Due to the ortho-bromo steric hindrance, this reaction is slower than with

unsubstituted aniline. If >10% starting material remains after 8 hours, add an additional 0.2

eq of Chloroacetic acid and NaOAc and reflux for 2 more hours.

Phase 3: Workup & Isolation[2]
Cooling: Allow the reaction mixture to cool to room temperature (20–25°C). The reaction

mixture may appear as a dark solution or suspension.

Precipitation: Place the flask in an ice bath (0–5°C). Slowly acidify the mixture by dropwise

addition of conc. HCl until the pH reaches ~2.0.

Mechanism:[2][3][4][5][6][7][8] The product exists as a sodium salt in the reaction.

Acidification protonates the carboxylate, generating the free acid which is less soluble in

cold water.

Filtration: Stir the cold suspension for 30 minutes to ensure complete precipitation. Filter the

solid precipitate using a Buchner funnel.

Washing: Wash the filter cake with ice-cold water (2 x 20 mL) to remove residual salts (NaCl,

NaOAc) and unreacted chloroacetic acid.

Phase 4: Purification (Recrystallization)
Solvent: Transfer the crude solid to a clean flask. Add 95% Ethanol (approx. 5 mL per gram

of crude).
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Dissolution: Heat to reflux until the solid dissolves. If insoluble particles remain (inorganic

salts), filter the hot solution.

Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C

overnight.

Final Isolation: Filter the crystals, wash with a small amount of cold ethanol, and dry in a

vacuum oven at 50°C for 6 hours.

Critical Process Parameters (CPPs) &
Troubleshooting

Parameter Specification Impact of Deviation

Reaction pH 4.0 – 5.0

< 4: Protonation of aniline

reduces nucleophilicity (slow

reaction).> 7: Hydrolysis of

chloroacetic acid; increased

dialkylation risk.

Stoichiometry 1.2 eq Electrophile

< 1.0: Incomplete conversion.>

2.0: Formation of N,N-diacetic

acid impurity.

Temperature Reflux (100°C)
Low Temp: Reaction stalls due

to steric barrier of Br-group.

Troubleshooting Guide
Issue: Oiling out of product.

Cause: Impurities or insufficient acidification.

Solution: Decant the aqueous layer, dissolve the oil in dilute NaOH, extract with ether (to

remove unreacted aniline), then re-acidify the aqueous layer to precipitate the product.

Issue: Low Yield (<50%).

Cause: High solubility of the amino acid in water.
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Solution: Concentrate the mother liquor by 50% volume before cooling. Ensure pH is

exactly at the isoelectric point (approx pH 2-3 for this derivative).

Analytical Characterization
Expected Data for 2-((2-Bromophenyl)amino)acetic acid:

Appearance: Off-white to beige crystalline solid.

Melting Point: 148–150 °C (Lit. value for N-(4-bromophenyl)glycine is similar; ortho-isomers

often have slightly lower MP due to crystal packing disruption).

1H NMR (400 MHz, DMSO-d6):

12.6 (s, 1H, -COOH)

7.45 (dd, 1H, Ar-H3)

7.15 (t, 1H, Ar-H5)

6.65 (d, 1H, Ar-H6)

6.55 (t, 1H, Ar-H4)

5.80 (br s, 1H, -NH)

3.95 (s, 2H, -CH2-)

Mass Spectrometry (ESI): m/z 229.9/231.9 [M+H]+ (Characteristic 1:1 bromine isotope

pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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